Cas no 1354953-18-6 (4-(3-fluorophenyl)-3-methylbutanoic acid)

4-(3-Fluorophenyl)-3-methylbutanoic acid is a fluorinated organic compound featuring a phenyl ring substituted with a fluorine atom at the meta-position and a branched carboxylic acid side chain. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances metabolic stability and bioavailability, while the carboxylic acid group allows for further functionalization via esterification or amidation. Its well-defined stereochemistry and high purity make it suitable for precision applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s stability under standard storage conditions ensures consistent performance in synthetic workflows.

4-(3-fluorophenyl)-3-methylbutanoic acid structure

1354953-18-6 structure

Product Name:4-(3-fluorophenyl)-3-methylbutanoic acid

CAS No:1354953-18-6

MF:C₁₁H₁₃FO₂

MW:196.218127012253

MDL:MFCD20731267

CID:4592551

PubChem ID:56828175

Update Time:2025-06-08

4-(3-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-fluorophenyl)-3-methylbutanoic acid
- MDL： MFCD20731267
- Inchi： 1S/C11H13FO2/c1-8(6-11(13)14)5-9-3-2-4-10(12)7-9/h2-4,7-8H,5-6H2,1H3,(H,13,14)
- InChI Key： FYEXALRDBDWCEW-UHFFFAOYSA-N
- SMILES： C(O)(=O)CC(C)CC1=CC=CC(F)=C1

Computed Properties

Exact Mass: 196.08995782g/mol
Monoisotopic Mass: 196.08995782g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 37.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F589375-10mg	4-(3-fluorophenyl)-3-methylbutanoic acid	1354953-18-6		10mg	$ 70.00	2022-06-05
TRC	F589375-50mg	4-(3-fluorophenyl)-3-methylbutanoic acid	1354953-18-6		50mg	$ 210.00	2022-06-05
TRC	F589375-100mg	4-(3-fluorophenyl)-3-methylbutanoic acid	1354953-18-6		100mg	$ 340.00	2022-06-05
Enamine	EN300-96810-0.05g	4-(3-fluorophenyl)-3-methylbutanoic acid	1354953-18-6	95%	0.05g	$202.0	2024-05-21
Enamine	EN300-96810-0.1g	4-(3-fluorophenyl)-3-methylbutanoic acid	1354953-18-6	95%	0.1g	$301.0	2024-05-21
Enamine	EN300-96810-0.25g	4-(3-fluorophenyl)-3-methylbutanoic acid	1354953-18-6	95%	0.25g	$431.0	2024-05-21
Enamine	EN300-96810-0.5g	4-(3-fluorophenyl)-3-methylbutanoic acid	1354953-18-6	95%	0.5g	$679.0	2024-05-21
Enamine	EN300-96810-1.0g	4-(3-fluorophenyl)-3-methylbutanoic acid	1354953-18-6	95%	1.0g	$871.0	2024-05-21
Enamine	EN300-96810-2.5g	4-(3-fluorophenyl)-3-methylbutanoic acid	1354953-18-6	95%	2.5g	$1707.0	2024-05-21
Enamine	EN300-96810-5.0g	4-(3-fluorophenyl)-3-methylbutanoic acid	1354953-18-6	95%	5.0g	$2525.0	2024-05-21